Cas no 819883-43-7 (Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester)
819883-43-7 structure
Product Name:Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester
CAS No:819883-43-7
MF:C19H37BrO3
MW:393.399286031723
CID:701775
PubChem ID:71420601
Update Time:2025-04-19
Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester
- 11-hydroxyundecyl 8-bromooctanoate
- 819883-43-7
- DTXSID50839786
-
- Inchi: 1S/C19H37BrO3/c20-16-12-8-6-7-11-15-19(22)23-18-14-10-5-3-1-2-4-9-13-17-21/h21H,1-18H2
- InChI Key: YOMLOCHLXCWERX-UHFFFAOYSA-N
- SMILES: BrCCCCCCCC(=O)OCCCCCCCCCCCO
Computed Properties
- Exact Mass: 392.19261g/mol
- Monoisotopic Mass: 392.19261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 19
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 46.5Ų
Octanoic acid, 8-bromo-, 11-hydroxyundecyl ester Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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